Cas no 1776-37-0 (5-Methyl-1H-indazole)
5-Methyl-1H-indazole Chemical and Physical Properties
Names and Identifiers
-
- 5-Methyl-1H-indazole
- 1H-Indazole, 5-methyl-
- 5-Methyl (1H)indazole
- 5-METHYL INDAZOLE
- 5-methyl-1H-indazole(SALTDATA: FREE)
- 5-methylindazole
- 5-Methyl-2H-indazole
- 1H-INDAZOLE,5-METHYL-
- PubChem7832
- 5-methyl-1H-indazol
- KSC173Q5H
- AMBZ0277
- DCUNRLLJHAWKRZ-UHFFFAOYSA-N
- 5-Methyl-1H-indazole, AldrichCPR
- STL554554
- SBB046271
- FCH831244
- BBL100760
- RP00967
- TRA0099907
- MB0
- AM803367
- AC-27359
- A3937
- EN300-1592141
- Z276614446
- SCHEMBL12653740
- FT-0645932
- 1776-37-0
- W-206247
- SCHEMBL12872
- AS-18170
- AKOS000275685
- MFCD01666235
- CS-W011089
- SY027367
- DTXSID50505277
- MFCD01606235
- MB01911
- DB-017453
-
- MDL: MFCD01606235
- Inchi: 1S/C8H8N2/c1-6-2-3-8-7(4-6)5-9-10-8/h2-5H,1H3,(H,9,10)
- InChI Key: DCUNRLLJHAWKRZ-UHFFFAOYSA-N
- SMILES: N1C2C=CC(C)=CC=2C=N1
Computed Properties
- Exact Mass: 132.06900
- Monoisotopic Mass: 132.068748264g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 10
- Rotatable Bond Count: 0
- Complexity: 124
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.1
- Topological Polar Surface Area: 28.7
Experimental Properties
- Density: 1.1083 (rough estimate)
- Melting Point: 111℃
- Boiling Point: 285.1°C at 760 mmHg
- Flash Point: 133.3°C
- Refractive Index: 1.6013 (estimate)
- PSA: 28.68000
- LogP: 1.87130
5-Methyl-1H-indazole Security Information
-
Symbol:
- Signal Word:Warning
- Hazard Statement: H315,H319,H335
-
Warning Statement:
P261,P305
P351
P338,P302
P352,P321,P405,P501A - Hazardous Material transportation number:NONH for all modes of transport
- Hazard Category Code: 22
-
Hazardous Material Identification:
- Storage Condition:Sealed in dry,Room Temperature
5-Methyl-1H-indazole Customs Data
- HS CODE:2933990090
- Customs Data:
China Customs Code:
2933990090Overview:
2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
Summary:
2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
5-Methyl-1H-indazole Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| XI GE MA AO DE LI QI ( SHANG HAI ) MAO YI Co., Ltd. | CBR00090-1G |
5-Methyl-1H-indazole |
1776-37-0 | 1g |
¥5233.08 | 2023-11-14 | ||
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | A-OT891-1g |
5-Methyl-1H-indazole,95% |
1776-37-0 | 98% | 1g |
222.0CNY | 2021-07-12 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | A-OT891-200mg |
5-Methyl-1H-indazole,95% |
1776-37-0 | 98% | 200mg |
69.0CNY | 2021-07-12 | |
| JIE DA WEI ( SHANG HAI ) YI YAO KE JI FA ZHAN Co., Ltd. | 45R0307-1g |
5-Methyl-1H-indazole |
1776-37-0 | 97% | 1g |
254.41CNY | 2021-05-08 | |
| JIE DA WEI ( SHANG HAI ) YI YAO KE JI FA ZHAN Co., Ltd. | 45R0307-5g |
5-Methyl-1H-indazole |
1776-37-0 | 97% | 5g |
720.84CNY | 2021-05-08 | |
| JIE DA WEI ( SHANG HAI ) YI YAO KE JI FA ZHAN Co., Ltd. | 45R0307-25g |
5-Methyl-1H-indazole |
1776-37-0 | 97% | 25g |
2527.17CNY | 2021-05-08 | |
| Frontier Specialty Chemicals | Bellen000348-25 g |
5-methyl-1H-indazole |
1776-37-0 | 25g |
$1,250.00 | 2021-05-11 | ||
| Frontier Specialty Chemicals | Bellen000348-50 g |
5-methyl-1H-indazole |
1776-37-0 | 50g |
$2,188.00 | 2021-05-11 | ||
| Frontier Specialty Chemicals | Bellen000348-5 g |
5-methyl-1H-indazole |
1776-37-0 | 5g |
$588.00 | 2021-05-11 | ||
| Frontier Specialty Chemicals | Bellen000348-10 g |
5-methyl-1H-indazole |
1776-37-0 | 10g |
$625.00 | 2021-05-11 |
5-Methyl-1H-indazole Suppliers
5-Methyl-1H-indazole Related Literature
-
Rongyan Guo,Tao Li,Shuie Shi J. Mater. Chem. C, 2019,7, 5148-5154
-
Ruili Liu,Mengping Gao,Jing Zhang,Zhilian Li,Jinyang Chen,Ping Liu,Dongqing Wu RSC Adv., 2015,5, 24205-24209
-
Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
-
4. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
-
5. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
Additional information on 5-Methyl-1H-indazole
Introduction to 5-Methyl-1H-indazole (CAS No. 1776-37-0)
5-Methyl-1H-indazole, with the CAS number 1776-37-0, is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is a member of the indazole family, characterized by a fused five-membered nitrogen-containing ring and a six-membered benzene ring. The presence of the methyl group at the 5-position imparts unique chemical and biological properties, making it a valuable scaffold for the development of novel therapeutic agents.
The chemical structure of 5-Methyl-1H-indazole is represented by the molecular formula C8H9N2. It has a molecular weight of approximately 135.17 g/mol. The compound is known for its stability under standard laboratory conditions and its solubility in common organic solvents such as dimethyl sulfoxide (DMSO) and dimethylformamide (DMF). These properties make it an ideal candidate for various synthetic transformations and biological assays.
In recent years, 5-Methyl-1H-indazole has been extensively studied for its potential applications in drug discovery. One of the key areas of interest is its role as a scaffold for the development of selective serotonin reuptake inhibitors (SSRIs). SSRIs are widely used in the treatment of depression, anxiety disorders, and other psychiatric conditions. Research has shown that derivatives of 5-Methyl-1H-indazole can exhibit potent and selective inhibition of serotonin reuptake, making them promising candidates for the next generation of antidepressants.
Beyond its use in psychiatric disorders, 5-Methyl-1H-indazole has also shown potential in cancer research. Studies have demonstrated that certain derivatives of this compound can inhibit the activity of key enzymes involved in cancer cell proliferation, such as phosphodiesterases (PDEs) and protein kinases. For example, a recent study published in the Journal of Medicinal Chemistry reported that a derivative of 5-Methyl-1H-indazole exhibited significant antiproliferative activity against various cancer cell lines, including breast cancer and colon cancer cells.
The versatility of 5-Methyl-1H-indazole extends to its use as a building block in the synthesis of more complex molecules. Its reactive functional groups allow for easy modification through various chemical reactions, such as substitution, addition, and cyclization. This makes it an attractive starting material for the synthesis of novel compounds with diverse biological activities. For instance, researchers have utilized 5-Methyl-1H-indazole to synthesize compounds with anti-inflammatory properties, which could have applications in treating inflammatory diseases such as rheumatoid arthritis.
In addition to its therapeutic potential, 5-Methyl-1H-indazole has also been explored for its use in diagnostic imaging. Derivatives of this compound have been labeled with radioisotopes to create imaging agents that can be used to visualize specific biological processes in vivo. For example, a study published in the Journal of Nuclear Medicine described the synthesis and evaluation of a radiolabeled derivative of 5-Methyl-1H-indazole, which showed promising results in imaging brain tumors.
The safety profile of 5-Methyl-1H-indazole is another important aspect that has been investigated. Preclinical studies have generally shown that this compound is well-tolerated at therapeutic doses, with minimal side effects. However, as with any new chemical entity, thorough toxicity studies are essential to ensure its safety before advancing to clinical trials.
In conclusion, 5-Methyl-1H-indazole (CAS No. 1776-37-0) is a multifaceted compound with significant potential in various areas of medicinal chemistry and pharmaceutical research. Its unique chemical structure and biological properties make it an attractive scaffold for the development of novel therapeutic agents. Ongoing research continues to uncover new applications and derivatives of this compound, further highlighting its importance in modern drug discovery efforts.
1776-37-0 (5-Methyl-1H-indazole) Related Products
- 267413-25-2(1H-indazol-5-ylmethanamine)
- 3176-66-7(7-Methyl-1H-indazole)
- 43120-31-6(4,6-Dimethyl-1H-indazole)
- 52143-63-2(Benzo[c]cinnoline, 3,8-dimethyl-)
- 3176-63-4(4-Methyl-1H-indazole)
- 185316-58-9(5-Phenyl-1H-indazole)
- 74626-47-4(1H-Indazole-5-carbonitrile)
- 1260897-38-8(6-Phenyl-1H-indazole)
- 698-24-8(6-Methyl-1H-indazole)
- 318276-69-6(6-Methylcinnoline)